(3S,4S)-4-(Benzylamino)piperidin-3-OL

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: (3S,4S)-4-(benzylamino)piperidin-3-ol
• InChI: InChI=1S/C12H18N2O/c15-12-9-13-7-6-11(12)14-8-10-4-2-1-3-5-10/h1-5,11-15H,6-9H2/t11-,12-/m0/s1
• InChI Key: AHEIGAOSXRVHSH-RYUDHWBXSA-N
• Isomeric SMILES: C1CNC[C@@H]([C@H]1NCC2=CC=CC=C2)O
• Canonical SMILES: C1CNCC(C1NCC2=CC=CC=C2)O

Description

(3S,4S)-4-(Benzylamino)piperidin-3-OL is a chiral piperidine derivative characterized by a benzylamino substituent at the 4-position and a hydroxyl group at the 3-position. Its stereochemistry (3S,4S) is critical for its biological activity and interaction with molecular targets. Piperidine derivatives are widely studied in medicinal chemistry due to their structural versatility, enabling interactions with enzymes, receptors, and ion channels. This compound serves as a key intermediate or pharmacophore in the synthesis of bioactive molecules, particularly in oncology and neurology.

Biological Activity

(3S,4S)-4-(Benzylamino)piperidin-3-OL is a piperidine derivative notable for its unique stereochemistry and potential therapeutic applications. This compound has garnered attention in medicinal chemistry due to its interactions with various biological targets, including neurotransmitter transporters and enzymes involved in metabolic pathways. This article provides a comprehensive overview of its biological activity, synthesis methods, structure-activity relationships (SAR), and potential applications.

Chemical Structure and Properties

The compound's molecular formula is C19H24N2O, with a molecular weight of approximately 296.41 g/mol. Its structure features a piperidine ring with a hydroxyl group and a benzylamino substituent, which are crucial for its biological activity.

Biological Activity

The biological activity of (3S,4S)-4-(Benzylamino)piperidin-3-OL has been explored through various studies focusing on its affinity for neurotransmitter transporters and its inhibitory effects on specific enzymes.

Neurotransmitter Transporter Affinity

Studies indicate that compounds similar to (3S,4S)-4-(Benzylamino)piperidin-3-OL exhibit significant binding affinity for the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET). For instance, research shows that derivatives of piperidine can inhibit the uptake of neurotransmitters, suggesting potential applications in treating disorders like depression and ADHD .

Transporter	Affinity	Reference
DAT	High
SERT	Moderate
NET	High

Enzyme Inhibition

The compound is also investigated for its inhibitory effects on various enzymes. For example, structure-activity relationship studies have identified that similar compounds can act as histamine H3 receptor antagonists, which may have implications for treating allergic reactions and other histamine-related conditions .

Synthesis Methods

The synthesis of (3S,4S)-4-(Benzylamino)piperidin-3-OL can be approached through several methodologies. Common techniques include:

• Hydroboration/Oxidation : This method introduces the hydroxyl group with regioselectivity.
• Reductive Alkylation : Utilized to form the benzylamino substituent effectively.
• Asymmetric Synthesis : Techniques that ensure the desired stereochemistry is achieved.

These methods highlight the compound's accessibility for further research and potential pharmaceutical applications.

Structure-Activity Relationship (SAR)

The SAR studies reveal that the specific configuration and functional groups of (3S,4S)-4-(Benzylamino)piperidin-3-OL significantly influence its biological activity. Compounds with similar structural motifs often display enhanced bioactivity due to their ability to interact selectively with biological macromolecules .

Compound Name	Structural Features	Biological Activity
Compound A	Pyrazolo-pyrimidine scaffold	Moderate anti-cancer activity
Compound B	Piperidine derivative	High selectivity for enzyme inhibition
Compound C	Benzylamino group	Broad-spectrum antimicrobial properties

Case Studies

Recent research has highlighted the effect of (3S,4S)-4-(Benzylamino)piperidin-3-OL on locomotor activity in animal models. For example, doses administered in controlled trials demonstrated significant increases in distance traveled by subjects, indicating potential stimulant effects similar to other piperidine derivatives .

Comparison with Similar Compounds

Compound A : (3R,5R)-3,5-Bis(tert-butyldimethylsilyloxy)piperidin-4-ol ()

• Structural Differences: Replaces the benzylamino group with a bis-silyl-protected hydroxyl configuration. Lacks stereochemical alignment at positions 3 and 3.
• Synthesis: Requires sequential silylation and hydrogenolysis steps, contrasting with the simpler benzylation in the target compound .
• Physicochemical Properties :
  • Higher molecular weight (due to silyl groups) and lipophilicity (ClogP ~4.2 vs. ~2.8 for the target compound).
  • Reduced aqueous solubility, limiting bioavailability.

Compound B : (3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1,2,4]triazin-5-yl]methyl]piperidin-3-ol ()

• Structural Differences: Incorporates a pyrrolotriazine moiety linked to the piperidine core. Contains a 3-methoxyphenylamino group instead of benzylamino.
• Biological Activity: Demonstrated anticancer activity via kinase inhibition (e.g., MET, ALK).

Compound C : (3S,4S)-4-(((7-(Benzylamino)-3-isopropylpyrazolo[1,5-a]pyrimidin-5-yl)amino)methyl)piperidin-3-ol hydrochloride ()

• Structural Differences: Extends the benzylamino group into a pyrazolo-pyrimidine scaffold. Hydrochloride salt improves solubility (50 mg/mL in water vs. <1 mg/mL for the target compound).
• Therapeutic Potential: Acts as a kinase inhibitor (e.g., JAK2, EGFR) with IC₅₀ values in the nanomolar range. The pyrazolo-pyrimidine moiety enhances target specificity compared to the simpler target compound .

Physicochemical and Pharmacokinetic Comparison

Property	(3S,4S)-4-(Benzylamino)piperidin-3-OL	Compound A	Compound B	Compound C
Molecular Weight (g/mol)	~236	~598	~468	~502
ClogP	~2.8	~4.2	~3.5	~3.9
Aqueous Solubility	Low (<1 mg/mL)	Very Low	Moderate (~5 mg/mL)	High (~50 mg/mL)
Bioavailability	Moderate (predicted)	Poor	High (crystalline)	High
Key Therapeutic Area	Intermediate for oncology/neurology	Synthetic intermediate	Oncology	Oncology/Immunology

Research Findings and Implications

Stereochemical Impact : The (3S,4S) configuration in the target compound optimizes hydrogen-bonding networks, critical for binding to enzymatic active sites.

Formulation Challenges : Unlike Compound B’s crystalline forms, the target compound lacks reported polymorphs, posing stability issues during drug development .

Lead Optimization Potential: Hybridizing the target compound’s benzylamino group with Compound C’s heterocyclic scaffold could enhance potency and selectivity .

Q & A

Q. Basic Research Focus

• Key Methods :
  • Chiral Resolution : Use of (S)-pyroglutaminol as a chiral precursor to enforce stereochemical integrity during ring-opening and functionalization steps .
  • Asymmetric Catalysis : Employing chiral catalysts (e.g., Rhodium-BINAP complexes) to control the configuration at C3 and C4 during piperidine ring formation.
  • Protection/Deprotection Strategies : Benzyl and tert-butoxycarbonyl (Boc) groups are used to protect amines and hydroxyls, minimizing side reactions .
• Validation : Single-crystal X-ray diffraction is critical for confirming absolute stereochemistry, as demonstrated for structurally related piperidine derivatives .

How can researchers resolve contradictions in stereochemical assignments of (3S,4S)-4-(Benzylamino)piperidin-3-OL derivatives?

Q. Advanced Research Focus

• Analytical Approaches :
  • X-ray Crystallography : Provides unambiguous stereochemical confirmation, as shown in studies resolving (3R,4R) vs. (3S,4S) configurations in piperidinols .
  • Vibrational Circular Dichroism (VCD) : Detects subtle conformational differences in chiral centers, complementing NMR data .
• Case Study : Discrepancies in reported configurations of aminoalcohol derivatives were resolved using X-ray analysis and synthetic pathway validation .

What methodologies are employed to assess the biological activity of (3S,4S)-4-(Benzylamino)piperidin-3-OL in receptor-binding studies?

Q. Advanced Research Focus

• Experimental Design :
  • Ligand-Receptor Assays : Radioligand displacement assays (e.g., using tritiated ligands) to measure affinity for GPCRs or enzymes .
  • In Vitro Functional Assays : cAMP accumulation or calcium flux assays to evaluate agonist/antagonist activity in cell lines .
• Data Interpretation : Cross-validation with computational docking (e.g., AutoDock Vina) helps correlate stereochemistry with binding interactions .

Which spectroscopic and chromatographic techniques are critical for characterizing (3S,4S)-4-(Benzylamino)piperidin-3-OL?

Q. Basic Research Focus

• Key Techniques :
  • NMR Spectroscopy : $^1H$- and $^{13}C$-NMR to confirm regiochemistry and detect diastereomeric impurities (e.g., δ ~3.5–4.5 ppm for hydroxyl/amine protons) .
  • Chiral HPLC : Polysaccharide-based columns (e.g., Chiralpak IA) to separate enantiomers and assess optical purity .
  • Mass Spectrometry (HRMS) : Validates molecular formula and detects degradation products .

How do storage conditions and formulation affect the stability of (3S,4S)-4-(Benzylamino)piperidin-3-OL?

Q. Advanced Research Focus

• Stability Studies :
  • Temperature/Humidity Control : Store at –20°C in airtight containers with desiccants to prevent hydrolysis of the benzylamine group .
  • Light Sensitivity : Amber glass vials mitigate photodegradation, as UV exposure can induce ring-opening in piperidinol derivatives .
• Analytical Monitoring : Periodic HPLC analysis tracks degradation (e.g., oxidation at the hydroxyl group) .

What computational tools are available to predict the biological activity and synthetic accessibility of (3S,4S)-4-(Benzylamino)piperidin-3-OL analogs?

Q. Advanced Research Focus

• In Silico Strategies :
  • Retrosynthesis Planning : AI-driven platforms (e.g., Pistachio, Reaxys) propose one-step synthetic routes using available precursors .
  • QSAR Modeling : Correlates substituent effects (e.g., benzyl vs. aryl groups) with bioactivity profiles .
  • Molecular Dynamics Simulations : Predicts membrane permeability and metabolic stability .

What are the challenges in scaling up the synthesis of (3S,4S)-4-(Benzylamino)piperidin-3-OL for preclinical studies?

Q. Advanced Research Focus

• Process Optimization :
  • Continuous Flow Reactors : Improve yield and stereochemical fidelity compared to batch synthesis, as seen in piperidine scaffold production .
  • Catalyst Recycling : Immobilized chiral catalysts reduce costs in asymmetric hydrogenation steps .
• Regulatory Considerations : Ensure compliance with ICH guidelines for impurity profiling (e.g., genotoxic benzylamine byproducts) .

How can researchers address discrepancies between theoretical and experimental physicochemical properties of (3S,4S)-4-(Benzylamino)piperidin-3-OL?

Q. Advanced Research Focus

• Case Example : Discrepancies in logP or pKa values may arise from solvent effects or ionization states.
• Resolution Methods :
  • Potentiometric Titration : Accurately measures pKa under physiologically relevant conditions .
  • HPLC-Based logP Determination : Uses reverse-phase columns calibrated with standards .

What are the structural analogs of (3S,4S)-4-(Benzylamino)piperidin-3-OL with reported therapeutic potential?

Q. Basic Research Focus

• Notable Derivatives :
  • Fluorinated Analogs : (3R,4R)-4-Amino-3-fluoropiperidines show enhanced receptor selectivity .
  • Pyrrolo-triazine Hybrids : Exhibit antiproliferative activity in cancer models, as seen in patent literature .
• Synthetic Guidance : Retain the piperidinol core while modifying substituents for SAR studies .

How can researchers validate the purity of (3S,4S)-4-(Benzylamino)piperidin-3-OL in absence of reference standards?

Q. Advanced Research Focus

• Multi-Technique Approach :
  • Combined NMR/HRMS : Confirms molecular identity and detects isomeric impurities .
  • Elemental Analysis : Validates stoichiometric composition (e.g., C, H, N content) .
  • Chiral Derivatization : Forms diastereomers with Mosher’s acid for HPLC quantification .